5-(Benzyloxy)-2-bromo-1,3-dimethylbenzene
Overview
Description
Benzyloxy compounds are often used in organic chemistry as protective groups for alcohols . They are typically stable under a variety of conditions and can be removed using hydrogenolysis .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques such as FT-IR, UV–Vis, NMR, ESR, SEM, fluorescence, mass spectrometry, elemental analysis (CHN), and physical studies (TGA, XRD, molar conductance, melting point) .Chemical Reactions Analysis
Benzyloxy compounds can undergo a variety of reactions. For example, they can participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques. These properties include solubility, melting point, boiling point, density, refractive index, and specific rotation .Scientific Research Applications
Synthesis and Conversion to Sulfur-functionalized Quinones
The regioselective bromination of dimethylbenzene derivatives has been explored to produce various bromination products, including novel sulfur-containing quinone derivatives. This showcases the compound's role in facilitating the synthesis of complex molecules with potential applications in materials science and pharmaceuticals (Aitken et al., 2016).
Catalysis and Chemical Transformations
A catalytic method has been developed for the conversion of benzylic alcohols into dibenzenes and benzenes derivatives, highlighting an efficient, solvent-free approach to chemical synthesis. This exemplifies the compound's utility in green chemistry, offering a sustainable alternative to traditional synthesis methods (Joshi et al., 2013).
Experimental and Theoretical Studies
Experimental and theoretical studies on the bromination kinetics of dimethylterephthalonitrile compared to dimethylbenzene demonstrate the compound's role in understanding reaction mechanisms. This research contributes to the broader knowledge of chemical reactivity and reaction optimization (Villalba et al., 2018).
Aerobic Oxidation in Supercritical Water
Research into the aerobic oxidation of methylaromatic compounds in supercritical water, using catalysts, has shown the potential for high-yield and environmentally friendly oxidation processes. This innovative approach to chemical synthesis emphasizes the importance of 5-(Benzyloxy)-2-bromo-1,3-dimethylbenzene in facilitating novel reactions under extreme conditions (García‐Verdugo et al., 2004).
Structural and Crystallographic Studies
Crystallographic analysis of derivatives of dimethylbenzene provides insights into the molecular structures and interactions that underpin material properties. These studies are crucial for designing new materials with specific functions, demonstrating the compound's relevance in materials science and engineering (Ebersbach et al., 2022).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-bromo-1,3-dimethyl-5-phenylmethoxybenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrO/c1-11-8-14(9-12(2)15(11)16)17-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXPOYZVSGGMEMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Br)C)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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